Cas no 1311999-73-1 ((Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile)

• Product Name: (Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile
• CAS No: 1311999-73-1
• MF: C₂₀H₂₉N₃O
• MW: 327.46376490593
• CID: 6057574
• PubChem ID: 97510428
• Update Time: 2025-07-16

(Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile
• 1311999-73-1

• Inchi： 1S/C20H29N3O/c1-4-10-23-16(2)13-18(17(23)3)14-19(15-21)20(24)22-11-8-6-5-7-9-12-22/h13-14H,4-12H2,1-3H3/b19-14-
• InChI Key： XTZDOZNUGYJLMZ-RGEXLXHISA-N
• SMILES： O=C(/C(/C#N)=C\C1C=C(C)N(CCC)C=1C)N1CCCCCCC1

Computed Properties

• Exact Mass: 327.231062557g/mol
• Monoisotopic Mass: 327.231062557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49Ų

Additional information on (Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile

Introduction to (Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile (CAS No. 1311999-73-1)

(Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile (CAS No. 1311999-73-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of azocane derivatives, which are known for their diverse biological activities and structural versatility.

The chemical structure of (Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile features a conjugated system with a cyano group and a substituted pyrrole ring, making it an interesting candidate for the development of new pharmaceuticals and functional materials. The presence of the azocane moiety adds to its complexity and potential for modulating biological processes.

Recent studies have highlighted the importance of azocane derivatives in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that azocane derivatives exhibit potent anti-inflammatory and anti-cancer properties. The specific structure of (Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile has been shown to enhance these properties through its unique electronic and steric effects.

In the context of medicinal chemistry, the compound's ability to interact with specific biological targets is crucial. Research has demonstrated that (Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile can selectively bind to certain protein receptors, making it a promising lead compound for the development of targeted therapies. This selectivity is attributed to the precise arrangement of functional groups within its molecular framework.

Beyond its medicinal applications, (Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile has also shown potential in materials science. Its conjugated system and electronic properties make it suitable for use in organic electronics and photovoltaic devices. A 2024 study in Advanced Materials highlighted the compound's ability to enhance charge transport and improve device efficiency when incorporated into polymer-based materials.

The synthesis of (Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile involves a series of well-defined chemical reactions that ensure high purity and yield. Key steps include the formation of the azocane moiety through a selective coupling reaction and the subsequent functionalization of the pyrrole ring. These synthetic methods are optimized to minimize side reactions and ensure reproducibility.

In terms of safety and handling, it is important to note that while (Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The future prospects for (Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and materials scientists are essential to unlock the full potential of this compound.

In conclusion, (Z)-2-(azocane-1-carbonyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enenitrile (CAS No. 1311999-73-1) represents a fascinating example of how complex organic molecules can be designed and synthesized to address diverse scientific challenges. Its unique structure and versatile properties make it a valuable asset in both medicinal chemistry and materials science, paving the way for innovative solutions in these fields.